Cas no 861205-83-6 (Tesofensine citrate)
Tesofensine citrate is a triple monoamine reuptake inhibitor (TRI) that targets dopamine, norepinephrine, and serotonin transporters. It exhibits potent pharmacological activity, primarily investigated for its potential in weight management and neurodegenerative disorders. The citrate salt form enhances solubility and bioavailability, improving pharmacokinetic properties. Tesofensine citrate demonstrates a prolonged half-life, allowing for sustained therapeutic effects with reduced dosing frequency. Its mechanism of action involves increasing synaptic neurotransmitter levels, which may contribute to appetite suppression and metabolic modulation. Preclinical and clinical studies suggest favorable efficacy and tolerability profiles. The compound is of interest for further research in metabolic and central nervous system applications.
Tesofensine citrate structure
Product Name:Tesofensine citrate
CAS No:861205-83-6
MF:C23H31Cl2NO8
MW:520.400145769119
CID:2083538
Update Time:2025-05-28
Tesofensine citrate Chemical and Physical Properties
Names and Identifiers
-
- Tesofensine Citrate
- (1S,3S,4R,5R)-3-(3,4-dichlorophenyl)-4-(ethoxymethyl)-8-methyl-8-azabicyclo[3.2.1]octane,2-hydroxypropane-1,2,3-tricarboxylic acid
- 3R9T98ZB7U
- Q27257937
- (1R,2R,3S,5S)-3-(3,4-dichlorophenyl)-2-(ethoxymethyl)-8-methyl-8-azabicyclo[3.2.1]octane; 2-hydroxypropane-1,2,3-tricarboxylic acid
- Tesofensine citrate
-
- Inchi: 1S/C17H23Cl2NO.C6H8O7/c1-3-21-10-14-13(9-12-5-7-17(14)20(12)2)11-4-6-15(18)16(19)8-11;7-3(8)1-6(13,5(11)12)2-4(9)10/h4,6,8,12-14,17H,3,5,7,9-10H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/t12-,13+,14+,17+;/m0./s1
- InChI Key: ZIVJUFNVDKADJT-BEDQTAKTSA-N
- SMILES: ClC1=C(C=CC(=C1)[C@H]1C[C@@H]2CC[C@H]([C@@H]1COCC)N2C)Cl.OC(C(=O)O)(CC(=O)O)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 581
- Topological Polar Surface Area: 145
Tesofensine citrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | DR-0075-250G |
(1R,2R,3S,5S)-3-(3,4-dichlorophenyl)-2-(ethoxymethyl)-8-methyl-8-azabicyclo[3.2.1]octane; 2-hydroxypropane-1,2,3-tricarboxylic acid |
861205-83-6 | >95% | 250g |
£20963.00 | 2025-02-08 |
Tesofensine citrate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
861205-83-6 (Tesofensine citrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk